Cas no 1251580-25-2 (N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine)

• Product Name: N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine
• CAS No: 1251580-25-2
• MF: C₂₀H₂₁FN₆OS
• MW: 412.483745336533
• CID: 6578183
• Update Time: 2025-07-08

N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine
• [2-[(4,6-dimethylpyrimidin-2-yl)amino]-1,3-thiazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone

• Inchi： 1S/C20H21FN6OS/c1-13-11-14(2)23-19(22-13)25-20-24-16(12-29-20)18(28)27-9-7-26(8-10-27)17-6-4-3-5-15(17)21/h3-6,11-12H,7-10H2,1-2H3,(H,22,23,24,25)
• InChI Key： KGAOXWYBVPYPKW-UHFFFAOYSA-N
• SMILES： C(C1=CSC(NC2=NC(C)=CC(C)=N2)=N1)(N1CCN(C2=CC=CC=C2F)CC1)=O

Additional information on N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine

N-{4-4-(2-Fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine: A Comprehensive Overview

The compound N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine, identified by the CAS registry number 1251580-25-2, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its complex structure, which combines a piperazine ring, a thiazole moiety, and a pyrimidine backbone. The integration of these structural elements contributes to its unique pharmacological properties and makes it a subject of interest in drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, thereby improving the yield and purity of N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

One of the most notable features of this compound is its ability to modulate specific biological targets, which has been extensively studied in recent years. For instance, studies have shown that N-{4-4-(2-fluorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-4,6-dimethylpyrimidin-2-amine exhibits potent activity against certain enzymes and receptors associated with neurological disorders. This suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its pharmacological potential, this compound has also been investigated for its pharmacokinetic properties. Research indicates that N-{4-(4-(2-fluorophenyl)piperazine)-1-carbonylthiazol}-substituted pyrimidines demonstrate favorable absorption and bioavailability profiles. These characteristics are essential for ensuring that the compound can reach therapeutic concentrations in vivo without requiring excessive dosing.

The structural versatility of N-{4-(4-(2-fluorophenyl)piperazine)-1-carbonylthiazol}-substituted pyrimidines also allows for further chemical modification. By altering substituents on the piperazine or pyrimidine rings, researchers can explore a wide range of analogs with potentially improved efficacy or reduced toxicity. This approach has been successfully employed in recent studies to identify compounds with enhanced selectivity for specific biological targets.

Furthermore, computational modeling techniques have been utilized to predict the binding affinity and interaction patterns of N-{4-(4-(2-fluorophenyl)piperazine)-1-carbonylthiazol}-substituted pyrimidines with their target proteins. These insights are invaluable for guiding experimental design and accelerating the drug discovery process.

In conclusion, N-{4-(4-(2-fluorophenyl)piperazine)-1-carbonylthiazol}-substituted pyrimidines represent a promising class of compounds with significant potential in pharmaceutical research. Their unique structure, combined with advances in synthetic chemistry and computational modeling, positions them as strong candidates for developing innovative therapeutic agents. As research continues to uncover their full potential, this compound will undoubtedly play a pivotal role in advancing medical science.